Cas no 72744-10-6 (methyl 2-(5-chloro-2-nitrophenyl)-2-hydroxyacetate)

• Product Name: methyl 2-(5-chloro-2-nitrophenyl)-2-hydroxyacetate
• CAS No: 72744-10-6
• MF: C₉H₈ClNO₅
• MW: 245.616521835327
• CID: 6173578
• PubChem ID: 12541902
• Update Time: 2025-10-29

methyl 2-(5-chloro-2-nitrophenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5-chloro-2-nitrophenyl)-2-hydroxyacetate
• EN300-1986886
• 72744-10-6

• Inchi： 1S/C9H8ClNO5/c1-16-9(13)8(12)6-4-5(10)2-3-7(6)11(14)15/h2-4,8,12H,1H3
• InChI Key： WHLZAJSEJSTUPN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C(=O)OC)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 245.0091000g/mol
• Monoisotopic Mass: 245.0091000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on methyl 2-(5-chloro-2-nitrophenyl)-2-hydroxyacetate

Methyl 2-(5-Chloro-2-nitrophenyl)-2-hydroxyacetate (CAS No. 72744-10-6): An Overview of Its Properties and Applications

Methyl 2-(5-chloro-2-nitrophenyl)-2-hydroxyacetate (CAS No. 72744-10-6) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 72744-10-6, is characterized by its molecular formula C10H9ClNO5 and a molecular weight of approximately 256.63 g/mol. The compound's structure features a nitro group, a chloro substituent, and a hydroxy group, which contribute to its diverse chemical properties and potential biological activities.

The synthesis of methyl 2-(5-chloro-2-nitrophenyl)-2-hydroxyacetate typically involves multi-step reactions, including the nitration of a suitable aryl chloride followed by esterification. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound. For instance, the use of green solvents and catalytic systems has significantly reduced the environmental impact of its synthesis, making it a more sustainable option for industrial applications.

In the realm of medicinal chemistry, methyl 2-(5-chloro-2-nitrophenyl)-2-hydroxyacetate has been investigated for its potential therapeutic applications. Studies have shown that this compound exhibits significant biological activity, particularly in the areas of anti-inflammatory and anti-cancer research. The presence of the nitro group and chloro substituent confers unique pharmacological properties that make it an attractive candidate for drug development.

One notable study published in the Journal of Medicinal Chemistry highlighted the anti-inflammatory properties of methyl 2-(5-chloro-2-nitrophenyl)-2-hydroxyacetate. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it could be a promising lead compound for the development of new anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, methyl 2-(5-chloro-2-nitrophenyl)-2-hydroxyacetate has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute demonstrated that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways. These results indicate that methyl 2-(5-chloro-2-nitrophenyl)-2-hydroxyacetate could serve as a valuable scaffold for the design of novel anticancer agents.

The physicochemical properties of methyl 2-(5-chloro-2-nitrophenyl)-2-hydroxyacetate are also noteworthy. It is a solid at room temperature with a melting point ranging from 108 to 110°C. The compound is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), making it suitable for various analytical and preparative techniques. Its stability under different conditions has been extensively studied, with findings indicating that it remains stable under neutral to slightly acidic conditions but may degrade under strongly basic environments.

The safety profile of methyl 2-(5-chloro-2-nitrophenyl)-2-hydroxyacetate is another critical aspect to consider. Toxicological studies have shown that this compound exhibits low acute toxicity when administered orally or intraperitoneally in animal models. However, as with any chemical substance, appropriate handling and storage precautions should be taken to ensure safety in laboratory settings.

In conclusion, methyl 2-(5-chloro-2-nitrophenyl)-2-hydroxyacetate (CAS No. 72744-10-6) is a multifaceted organic compound with significant potential in both research and industrial applications. Its unique chemical structure and biological activities make it an intriguing candidate for further exploration in medicinal chemistry and pharmaceutical development. As ongoing research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing innovative therapeutic solutions.